Ethyl 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate
CAS No.: 874776-54-2
Cat. No.: VC2304227
Molecular Formula: C12H11F3N2O2
Molecular Weight: 272.22 g/mol
* For research use only. Not for human or veterinary use.
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Specification
CAS No. | 874776-54-2 |
---|---|
Molecular Formula | C12H11F3N2O2 |
Molecular Weight | 272.22 g/mol |
IUPAC Name | ethyl 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate |
Standard InChI | InChI=1S/C12H11F3N2O2/c1-3-19-11(18)9-10(12(13,14)15)16-8-6-7(2)4-5-17(8)9/h4-6H,3H2,1-2H3 |
Standard InChI Key | ZYWXJQZELANTBU-UHFFFAOYSA-N |
SMILES | CCOC(=O)C1=C(N=C2N1C=CC(=C2)C)C(F)(F)F |
Canonical SMILES | CCOC(=O)C1=C(N=C2N1C=CC(=C2)C)C(F)(F)F |
Introduction
Chemical Identity and Basic Properties
Ethyl 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate is a heterocyclic organic compound belonging to the imidazo[1,2-a]pyridine family. This compound features a distinctive structure that incorporates a trifluoromethyl group and an ethyl carboxylate moiety, contributing to its unique chemical properties and potential applications in various fields of research.
Basic Identifiers
The compound is characterized by several identifiers that help distinguish it in chemical databases and literature. The primary identifiers include:
Parameter | Value |
---|---|
IUPAC Name | Ethyl 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate |
CAS Registry Number | 874776-54-2 |
Molecular Formula | C₁₂H₁₁F₃N₂O₂ |
Molecular Weight | 272.22 g/mol |
Melting Point | 80-82°C |
Physical Form | Solid |
Identifier | Value |
---|---|
InChI | InChI=1S/C12H11F3N2O2/c1-3-19-11(18)9-10(12(13,14)15)16-8-6-7(2)4-5-17(8)9/h4-6H,3H2,1-2H3 |
InChIKey | ZYWXJQZELANTBU-UHFFFAOYSA-N |
SMILES | O=C(OCC)C1=C(N=C2C=C(C=CN21)C)C(F)(F)F |
These molecular descriptors provide a precise representation of the compound's structure, enabling computational analysis and facilitating structure-activity relationship studies .
Synthesis Methods
The synthesis of imidazo[1,2-a]pyridine derivatives, including Ethyl 7-methyl-2-(trifluoromethyl)imidazo[1,2-a]pyridine-3-carboxylate, has evolved significantly over recent years. Modern approaches focus on efficient and environmentally friendly methodologies.
Conventional Synthesis Pathways
Entry | Base | Solvent | Temperature (°C) | Time (min) | Yield (%) |
---|---|---|---|---|---|
1 | NaOH | H₂O | r.t. | 2 | >99 |
2 | NaOH (extra pure) | H₂O | r.t. | 2 | >99 |
This approach involves a NaOH-promoted cycloisomerization of N-propargylpyridiniums, providing quantitative yields in just minutes. The method is notable for its green chemistry metrics, including high reaction mass efficiency and significantly higher space-time-yield compared to conventional processes .
More recently, Sun et al. developed a Pd-catalyzed aerobic C–H carbonylative esterification of imidazo[1,2-a]pyridines with alcohols as the carbonyl source. This method functions via C(sp²)–H bond functionalization under mild reaction conditions. It offers a green, safe, and economical alternative to traditional carbonyl sources like carbon monoxide, enabling the synthesis of imidazo[1,2-a]pyridine-3-carboxylates from simple substrates in a single step .
Preparation of Stock Solutions
For research applications, proper preparation of stock solutions is essential. The following guidance is derived from commercial suppliers:
Stock Solution Preparation Table
The preparation of stock solutions requires precise calculations based on the molecular weight of the compound:
Concentration | For 1 mg | For 5 mg | For 10 mg |
---|---|---|---|
1 mM | 3.873 mL | 19.3648 mL | 38.7297 mL |
5 mM | 0.7746 mL | 3.873 mL | 7.7459 mL |
10 mM | 0.3873 mL | 1.9365 mL | 3.873 mL |
This table provides guidance for preparing solutions of different concentrations based on the available amount of the compound .
Parameter | Classification |
---|---|
GHS Pictogram | GHS07 |
Signal Word | Warning |
Hazard Codes | H302, H312, H332 |
Hazard Descriptions | Harmful if swallowed, harmful in contact with skin, harmful if inhaled |
These classifications indicate that appropriate safety measures should be implemented when handling this compound .
Precautionary Measures
The following precautionary statements are associated with this compound:
Precautionary Statement | Code |
---|---|
Avoid breathing dust/fume/gas/mist/vapors/spray | P261 |
Wash hands thoroughly after handling | P264 |
Do not eat, drink or smoke when using this product | P270 |
Use only outdoors or in a well-ventilated area | P271 |
Wear protective gloves/protective clothing | P280 |
IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth | P301 + P312 + P330 |
IF ON SKIN: Wash with plenty of water. Call a POISON CENTER/doctor if you feel unwell | P302 + P352 + P312 |
IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/doctor if you feel unwell | P304 + P340 + P312 |
Wash contaminated clothing before reuse | P363 |
Store in a dry place. Store in a closed container | P402 + P404 |
Dispose of contents/container according to local/regional/national regulations | P501 |
These precautionary measures should be followed to ensure safe handling of the compound .
Supplier | Product Details | Purity | Available Formats |
---|---|---|---|
CP Lab Safety / Aladdin Scientific | ALA-E358242-1mg | Not specified | 1 mg |
GlpBio | GF11894 | Not specified | Various sizes, includes sample solution (25 µL, 10mM) |
Apollo Scientific | Via VWR | Not specified | Various formats |
Key Organics / BIONET | KEY159853916 | 95% | Various formats |
Matrix Scientific | 046763-500MG | ≥95% | 500 mg |
Cymit Quimica | 54-PC200170, 3D-ZJB77654 | Min. 95% | Various formats (some discontinued) |
This table provides an overview of the suppliers and available formats for procurement of the compound for research purposes .
Delivery Information
Delivery timelines vary by supplier, with some providing estimated delivery dates. For example, Cymit Quimica lists an estimated delivery date of Tuesday, April 29, 2025, for their product (54-PC200170) . Shipping conditions may include room temperature shipping or shipment with blue ice for certain formats, particularly evaluation sample solutions .
Research Context and Applications
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- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume